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Compound of Interest

(S,S)-(-)-2,2"-Isopropylidenebis(4-

tert-butyl-2-oxazoline)

Cat. No.: B161583

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

(S,5)-t-BuBox, with the systematic name (S,S)-(-)-2,2'-Isopropylidenebis(4-tert-butyl-2-
oxazoline), is a chiral ligand widely employed in asymmetric catalysis. Its effective use in
synthesizing enantiomerically pure compounds, crucial in the pharmaceutical and fine chemical
industries, necessitates a thorough understanding of its safety and handling precautions. This
guide provides an in-depth overview of its properties, hazards, and detailed protocols for its
safe utilization in a laboratory setting.

Chemical and Physical Properties

(S,9)-t-BuBox is a white to light yellow crystalline powder. A summary of its key physical and
chemical properties is presented in the table below.
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Property Value Reference
CAS Number 131833-93-7 [1][2]
Molecular Formula C17H30N202 [1][2]
Molecular Weight 294.43 g/mol [11[2]
Melting Point 89-91 °C [1112]

White to light yellow crystalline
Appearance [1]

powder

N Insoluble in water; soluble in

Solubility [1]

common organic solvents.

Optical Activity

[0]20/D -120°, c=5in
chloroform

[2]

Hazard Identification and Safety Precautions

(S,S)-t-BuBox is classified as an irritant. The primary hazards are associated with skin, eye,

and respiratory tract irritation.[2] Adherence to strict safety protocols is mandatory to minimize

risk.

~HS | Classificati

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.
o H319: Causes serious eye

Eye Irritation 2

irritation.

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling (S,S)-t-

BuBox.[2][3][4]
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Protection Type Specification

) Safety glasses with side-shields or chemical
Eye/Face Protection
safety goggles.

) ) Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
and a lab coat.

A NIOSH-approved N95 dust mask or higher-
Respiratory Protection level respirator should be used when handling

the powder outside of a fume hood.

Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of (S,S)-t-BuBox
and ensure the safety of laboratory personnel.

e Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood to avoid

[e]

inhalation of dust.[2]

[e]

Avoid contact with skin and eyes.[2]

o

Wash hands thoroughly after handling.[2]

[¢]

Take precautionary measures against static discharge.
e Storage:
o Store in a tightly closed container in a dry and well-ventilated place.[2]

o Keep in an inert atmosphere at room temperature.[1]

Emergency Procedures

In the event of exposure or a spill, the following procedures should be followed immediately.
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Incident

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[5]

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get
medical attention if irritation develops and

persists.[5]

Inhalation

Remove from exposure to fresh air immediately.
If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill

For small spills, gently sweep up the material
and place it into a suitable container for
disposal. Avoid generating dust. For large spills,
evacuate the area and contact emergency

services.

Experimental Protocols

The following section details a representative experimental workflow for the use of a chiral

ligand, analogous to (S,S)-t-BuBox, in an asymmetric catalytic reaction. This protocol is

adapted from the synthesis of (S)-t-BuPHOX and should be modified as necessary for the

specific reaction being performed.

General Reaction Setup under Inert Atmosphere

Many reactions involving chiral ligands like (S,S)-t-BuBox are sensitive to air and moisture.

Therefore, they are typically carried out under an inert atmosphere (e.g., nitrogen or argon)
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using Schlenk line techniques.

Preparation

Flame-dry glassware under vacuum

Backfill with inert gas (N2 or Ar)

Add solid reagents (catalyst, ligand, etc.)

Add dry solvent via syringe

Reagtion
\ 4

Add substrate via syringe

Stir at specified temperature

Monitor reaction by TLC or GC/LC-MS

Reaction complete

Work-up & P‘;rification

Quench reaction mixture

\ 4

Perform aqueous work-up/extraction

;

Dry organic layer (e.g., over NazSOa)

4

Filter and concentrate in vacuo

/

Purify by column chromatography

Collect aqueous and organic waste

Dispose of waste according to institutional guidelines

Click to download full resolution via product page
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Caption: General workflow for an asymmetric catalytic reaction.

Quenching and Disposal

At the completion of the reaction, the mixture must be safely quenched. The specific quenching
agent will depend on the reactants used. For reactions involving organometallic reagents, a
common procedure is the slow, dropwise addition of a protic solvent (e.g., isopropanol) at low
temperature (e.g., 0 °C), followed by the addition of water.

All chemical waste, both aqueous and organic, must be collected in appropriately labeled
containers and disposed of in accordance with institutional and local regulations. Empty
containers that held (S,S)-t-BuBox should be rinsed with a suitable solvent, and the rinsate
collected as hazardous waste.

Conclusion

(S,S5)-t-BuBox is a valuable tool in asymmetric synthesis. Its safe and effective use is
contingent upon a clear understanding of its potential hazards and the implementation of
rigorous safety protocols. By adhering to the guidelines outlined in this document, researchers
can minimize risks and harness the full potential of this important chiral ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(S,S)-t-BuBox: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161583#safety-and-handling-precautions-for-s-s-t-
bubox]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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